Cas no 34914-39-1 (Ritiometan)
Ritiometan Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2',2''-[methylidynetris(thio)]tris- (9CI)
- 2-[bis(carboxymethylsulfanyl)methylsulfanyl]acetic acid
- Ritiometan
- (Methylidynetrithio)triacetic acid
- 2,2',2''-(methanetriyltrisulfanediyl)triacetic acid
- 2,2',2''-(Methylidynetris(thio))trisacetic acid
- Ritiometan [INN]
- Ritiometanum
- Ritiometanum [Latin]
- UNII-J89LM8QVEE
- Q7336743
- CHEMBL2105322
- NS00055287
- EINECS 252-284-2
- CHEBI:136023
- DTXSID50188468
- 2,2,2-[methylidynetris(thio)]trisaceticacid
- RITIOMETAN [WHO-DD]
- RITIOMETAN [MART.]
- EN300-26205102
- 2-({bis[(carboxymethyl)sulfanyl]methyl}sulfanyl)acetic acid
- DB13267
- 2,2',2''-[methylidynetris(thio)]trisacetic acid
- D07375
- J89LM8QVEE
- Ritiometan (INN)
- SCHEMBL867253
- 34914-39-1
-
- MDL: MFCD00868873
- Inchi: 1S/C7H10O6S3/c8-4(9)1-14-7(15-2-5(10)11)16-3-6(12)13/h7H,1-3H2,(H,8,9)(H,10,11)(H,12,13)
- InChI Key: ZBNBQISDCFIEQC-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C(SCC(=O)O)SCC(=O)O
Computed Properties
- Exact Mass: 285.96395156g/mol
- Monoisotopic Mass: 285.96395156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 188Ų
Ritiometan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R534250-100mg |
Ritiometan |
34914-39-1 | 100mg |
$ 187.00 | 2023-09-06 | ||
| TRC | R534250-1g |
Ritiometan |
34914-39-1 | 1g |
$ 1455.00 | 2023-09-06 | ||
| Enamine | EN300-26205102-0.05g |
2-({bis[(carboxymethyl)sulfanyl]methyl}sulfanyl)acetic acid |
34914-39-1 | 95% | 0.05g |
$2755.0 | 2024-06-18 |
Ritiometan Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Ritiometan
Introduction to Ritiometan (CAS No. 34914-39-1) in Modern Chemical and Biomedical Research
Ritiometan, a compound with the chemical identifier CAS No. 34914-39-1, has emerged as a significant molecule in the realm of chemical and biomedical research. This compound, belonging to the class of specialized organic intermediates, has garnered attention due to its unique structural properties and potential applications in various therapeutic and diagnostic contexts. The molecular structure of Ritiometan, characterized by its precise arrangement of atoms and functional groups, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacology.
The study of Ritiometan has been particularly fascinating for researchers who are delving into the development of novel pharmaceutical agents. Its chemical composition suggests a high degree of reactivity, which is crucial for designing molecules that can interact effectively with biological targets. Recent advancements in computational chemistry have enabled scientists to predict the behavior of Ritiometan in different environments, providing valuable insights into its potential role in drug discovery.
In the context of biomedical research, Ritiometan has shown promise as a precursor for synthesizing complex molecules that mimic natural bioactive compounds. This capability is essential for creating drugs that can interfere with disease pathways at a molecular level. For instance, researchers have been exploring its use in developing inhibitors for enzymes that are implicated in inflammatory responses. The structural flexibility of Ritiometan allows it to be modified in various ways, enabling the creation of derivatives with enhanced specificity and efficacy.
The synthesis of Ritiometan involves a series of carefully controlled chemical reactions that highlight the importance of precision in organic synthesis. Techniques such as catalytic hydrogenation and cross-coupling reactions are commonly employed to construct the desired molecular framework. These processes require expertise in both laboratory techniques and theoretical understanding of reaction mechanisms. The successful synthesis of Ritiometan not only demonstrates the skill of the chemists involved but also underscores the importance of interdisciplinary collaboration between organic chemists and biochemists.
One of the most exciting aspects of Ritiometan research is its potential application in diagnostic imaging. Researchers have been investigating its use as a contrast agent for magnetic resonance imaging (MRI). The ability to visualize biological processes at a cellular level is crucial for understanding diseases such as cancer and neurodegenerative disorders. By attaching Ritiometan to specific biomolecules, scientists can develop targeted imaging agents that provide detailed information about disease progression and treatment response.
The impact of Ritiometan on drug development extends beyond its use as an intermediate. Its unique properties have also led to its incorporation into novel delivery systems. For example, researchers have been exploring the use of Ritiometan-based polymers to create controlled-release formulations. These systems can enhance the bioavailability of therapeutic agents and improve patient compliance by delivering drugs at optimal rates over extended periods.
As our understanding of biological systems continues to grow, the demand for sophisticated chemical tools like Ritiometan is likely to increase. The compound's versatility makes it an invaluable asset in both academic research and industrial applications. Companies specializing in fine chemicals are investing heavily in optimizing synthetic routes for Ritiometan to meet the growing demand from pharmaceutical companies.
The future directions for Ritiometan research are diverse and exciting. One area of focus is its potential use in developing antiviral agents. The ability to design molecules that can inhibit viral replication is critical for combating emerging infectious diseases. Additionally, researchers are exploring its role in creating personalized medicine approaches, where drugs are tailored to individual patients based on their genetic profiles.
In conclusion, Ritiometan (CAS No. 34914-39-1) represents a significant advancement in chemical and biomedical research. Its unique properties make it a valuable tool for developing new drugs, diagnostic agents, and delivery systems. As research continues to uncover new applications for this compound, it is likely to play an even greater role in improving human health and well-being.
34914-39-1 (Ritiometan) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)